Cas no 1806017-28-6 (Ethyl 2-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1806017-28-6
• MF: C₁₂H₁₁F₆NO₄
• MW: 347.210464715958
• CID: 4841053
• Update Time: 2025-07-24

Ethyl 2-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H11F6NO4/c1-3-22-8(20)4-6-9(23-12(16,17)18)7(11(13,14)15)5-19-10(6)21-2/h5H,3-4H2,1-2H3
• InChI Key： IIZRISWGQRWRPO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC(=O)OCC)=C1OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 3.4
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 2-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806017-28-6)

Ethyl 2-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806017-28-6) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, characterized by methoxy, trifluoromethoxy, and trifluoromethyl substituents, contributes to its remarkable chemical properties and potential applications. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate electronic and steric effects in target interactions.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and lipophilicity—key traits for drug discovery. Ethyl 2-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate exemplifies this trend, with its trifluoromethyl group offering improved bioavailability and binding affinity. This aligns with current industry focus on precision chemistry and sustainable synthesis, as evidenced by frequent searches for terms like "fluorine in drug design" and "green chemistry pyridine derivatives." The compound's ester functionality further enables versatile downstream modifications, making it a valuable intermediate for high-value fine chemicals.

The synthesis of CAS No. 1806017-28-6 typically involves multi-step reactions, including selective methoxylation and trifluoromethylation, which are areas of active methodological research. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, addressing common user queries like "how to characterize pyridine acetates." Its stability under standard storage conditions (recommended at -20°C under inert atmosphere) ensures reliability for industrial-scale applications, while its compatibility with cross-coupling reactions expands its utility in catalysis and material science.

From an environmental perspective, the compound's fluorine content raises questions about biodegradability—a hot topic in ESG-compliant chemical development. However, advances in catalytic fluorination (a frequently searched term) have reduced waste generation during production. Regulatory databases list Ethyl 2-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate as non-hazardous under normal handling conditions, though standard laboratory precautions apply. Its growing presence in patents for crop protection agents and kinase inhibitors underscores its cross-disciplinary relevance.

Market analysts note increasing procurement inquiries for CAS 1806017-28-6, particularly from Asia-Pacific regions specializing in custom synthesis. The compound's pricing reflects its high purity (>98%) and the technical challenges associated with its regioselective functionalization. For researchers exploring structure-activity relationships (SAR), this pyridine derivative offers a compelling case study in how subtle modifications—like the ethoxy ester versus methyl ester variants—can dramatically alter physicochemical profiles. Such nuances are frequently discussed in forums on medicinal chemistry optimization.

Future directions for 1806017-28-6 may include applications in OLED materials (a trending search topic) due to its electron-withdrawing groups' potential to enhance charge transport. Collaborative studies between academia and industry continue to uncover new reactivity patterns, with recent publications highlighting its use in metal-organic frameworks (MOFs). As the scientific community prioritizes atom-efficient synthesis, this compound's well-documented protocols serve as benchmarks for heterocyclic chemistry innovation.